Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate

• IUPAC Name: ethyl 5-chloro-3-methyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C12H11ClO3/c1-3-15-12(14)11-7(2)9-6-8(13)4-5-10(9)16-11/h4-6H,3H2,1-2H3
• InChI Key: JFVQSPWXZJLDHT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(O1)C=CC(=C2)Cl)C
• Molecular Formula: C12H11ClO3
• Molecular Weight: 238.66 g/mol

Description

Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate is a chemical compound with the molecular formula C12H11ClO3. It belongs to the class of compounds known as benzofurans.

Synthesis Analysis

The synthesis of Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate involves a reaction with sodium hydroxide in tetrahydrofuran at 20℃. The yield of this reaction is reported to be 52%.

Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate are not extensively detailed in the sources retrieved. It’s known that it has a molecular weight of 238.67 g/mol. More specific properties like boiling point, melting point, solubility, and others are not provided in the sources.

Scientific Research Applications

Synthesis and Derivatives

Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate is involved in the synthesis of various pharmacologically active derivatives. For example, it has been used to create amines and thiouronium salts, which hold significance in pharmacological studies (Chapman et al., 1971). Additionally, it serves as a precursor in the synthesis of novel 5-(3-aryl-1H-pyrazol-5-yl)-2-(6-methoxy-3-methylbenzofuran-2-yl)-1,3,4-oxadiazole derivatives, which have been investigated for their optical properties (Jiang et al., 2012).

Chemical Reactions and Properties

Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate's chemical properties are explored through various reactions. For instance, its smooth chloroethylation at low temperatures and subsequent reactions with secondary amines are of interest (Pevzner, 2007). Its reactivity and interactions with different chemical agents, such as N-bromosuccinimide and hydrazine hydrate, are also studied for the synthesis of diverse compounds (Shekarchi et al., 2003).

Photolysis and Photochemical Behavior

The compound is studied for its photochemical behavior, particularly in the context of photolysis. Research has shown that ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate, a related compound, undergoes photolysis, providing insights into the behavior of similar structures under light exposure (Ang & Prager, 1995).

Synthesis routes and methods

Procedure details

Ethyl 2-(4-chlorophenoxy)acetoacetate (90.3 g, 0.353 mol) was added dropwise to sulfuric acid (240 ml) stirred at 0° C. The resulting suspension was stirred at 0° C for 3.5 hours, poured onto crushed ice and the mixture stirred for 0.5 hours. The mixture was extracted with toluene and the organic phase was washed with 5% sodium bicarbonate and water. The organic phase was dried with magnesium sulfate, filtered and concentrated. The crude product was recrystallized from cyclohexane to give 54.5 g (65%) of ethyl 5-chloro-3-methyl-2-benzofurancarboxylate: mp 80°-82° C.